Cas no 2361857-93-2 (N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361857-93-2
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5414244
• PubChem ID: 145896457
• Update Time: 2025-05-18

N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2361857-93-2
• N-[(1-Hydroxycyclohexyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z1492429448
• N-[(1-hydroxycyclohexyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26574998
• N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C16H26N2O3/c1-2-14(19)18-10-6-13(7-11-18)15(20)17-12-16(21)8-4-3-5-9-16/h2,13,21H,1,3-12H2,(H,17,20)
• InChI Key： SMBDCINOZXCPIT-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NCC2(O)CCCCC2)=O)CC1

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.0±39.0 °C(Predicted)
• pka: 14.58±0.20(Predicted)

Additional information on N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Comprehensive Overview of N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361857-93-2)

N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361857-93-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of both hydroxycyclohexyl and propenoyl moieties in its structure makes it a versatile intermediate for drug discovery and development.

The compound's molecular formula and weight, along with its precise chemical structure, have been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. Researchers are particularly interested in its potential role as a building block for designing novel therapeutics targeting central nervous system (CNS) disorders, given the piperidine scaffold's prevalence in neuroactive compounds. Recent studies have explored its utility in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and personalized therapy.

In the context of drug delivery systems, N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide has shown promise due to its balanced lipophilicity and water solubility, which are critical for optimizing bioavailability. These properties are increasingly relevant as the pharmaceutical industry focuses on improving oral drug absorption and reducing first-pass metabolism—a topic frequently searched by professionals in pharmacokinetics and formulation science.

The compound's synthetic pathway typically involves multi-step organic reactions, including amide coupling and cyclohexyl functionalization, which are areas of interest for chemists exploring green chemistry and sustainable synthesis. Recent advancements in catalytic methods and flow chemistry have been applied to optimize its production, addressing the growing demand for cost-effective and environmentally friendly manufacturing processes.

From a mechanistic perspective, the propenoyl group in the molecule may participate in Michael addition reactions, making it a candidate for developing covalent inhibitors—a hot topic in drug design circles. This aligns with frequent search queries about irreversible enzyme inhibitors and their applications in oncology and inflammatory diseases. However, it's important to note that current research is primarily at the preclinical stage, with further validation required for therapeutic use.

Analytical methods for quantifying CAS No. 2361857-93-2 in complex matrices have been developed using HPLC and LC-MS techniques, reflecting the broader industry shift toward high-resolution analytics. These methods are crucial for ensuring quality control in research settings, another area of high search volume among laboratory professionals and QC specialists.

In summary, N-[(1-Hydroxycyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide represents a compelling case study in modern medicinal chemistry, bridging fundamental research with applied pharmaceutical science. Its structural complexity and functional group diversity make it a valuable subject for investigations into structure-activity relationships (SAR), while its potential applications resonate with contemporary interests in targeted therapy and bioconjugation strategies.